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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

This guide provides a comprehensive comparison of C.I. Disperse Violet 1, an anthraquinone-

based dye, across different dyeing systems primarily used for hydrophobic fibers like polyester.

[1][2] The objective is to offer researchers and scientists a detailed reference, supported by

experimental data and protocols, to evaluate the dye's performance and select the most

suitable application method. Disperse dyes, including Disperse Violet 1, are non-ionic, have

low water solubility, and are applied from a fine aqueous dispersion.[3][4] They color synthetic

fibers by diffusing into the polymer matrix under specific conditions of temperature and

pressure.[4][5]

Comparative Performance Data
The selection of a dyeing system significantly impacts the efficiency, cost, environmental

footprint, and ultimate quality of the dyed textile. The performance of Disperse Violet 1 in key

systems is summarized below.
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Detailed methodologies for laboratory-scale dyeing of polyester fabric (or yarn) with Disperse
Violet 1 are provided below.

Before dyeing, polyester fabric must be scoured to remove oils, sizes, and other impurities.[5]

Prepare a scouring bath with a liquor-to-goods ratio (L:R) of 20:1.

Add a non-ionic detergent (e.g., 1-2 g/L) and soda ash (1 g/L).

Treat the fabric at 60-70°C for 20-30 minutes.

Rinse thoroughly with hot water, then cold water, and dry.[12]

This is the most common and efficient method for polyester.[9]

Dye Bath Preparation:

Set the Liquor Ratio (L:R) to 10:1.

Add a dispersing agent (0.5 - 1.0 g/L).[6]

Buffer the bath to pH 4.5-5.5 using acetic acid.[3]

Prepare a stock solution of Disperse Violet 1 (e.g., 1% on weight of fiber, owf) by pasting

the dye with a small amount of water and the dispersing agent before adding it to the dye

bath.[13]

Dyeing Procedure:

Introduce the polyester fabric into the dye bath at 60°C.[3]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[6]

Maintain the temperature at 130°C for 30-60 minutes.[3][6]

Cool the dye bath down to 70-80°C before draining.[13]

After-Treatment (Reduction Clearing):
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Prepare a fresh bath with Sodium Hydrosulfite (2 g/L) and Caustic Soda (2 g/L).[5]

Treat the dyed fabric at 70-80°C for 15-20 minutes to remove unfixed surface dye.[6]

Rinse thoroughly with hot and cold water, neutralize with a weak acid if necessary, and

dry.[5]

This method allows dyeing at atmospheric pressure (at the boil).

Dye Bath Preparation:

Set the Liquor Ratio (L:R) to 10:1.

Add a dispersing agent (0.5 - 1.0 g/L).

Add a suitable carrier (e.g., 2-5 g/L of an o-phenyl phenol or diphenyl-based product).[6]

[14]

Buffer the bath to pH 4.5-5.5 using acetic acid.[3]

Add the pre-dispersed Disperse Violet 1 dye stock solution.

Dyeing Procedure:

Introduce the polyester fabric into the dye bath at 60°C.[14]

Raise the temperature to 100°C (boil) at a rate of 2°C per minute.[6]

Maintain at the boil for 60-90 minutes.[3][6]

Cool the dye bath down to 70-80°C.

After-Treatment:

Perform reduction clearing as described in the high-temperature method to remove

unfixed dye and residual carrier.[6]

Rinse thoroughly and dry.
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Visualized Workflows and Mechanisms
The following diagrams illustrate the experimental workflow and the fundamental mechanism of

disperse dyeing.
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Phase 1: Preparation

Phase 2: Dyeing Application

Phase 3: Post-Treatment
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Caption: Experimental workflow for dyeing polyester with Disperse Violet 1.
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Caption: Mechanism of Disperse Violet 1 transfer from dye bath to polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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